Cas no 154-23-4 (Catechin)

• Product Name: Catechin
• CAS No: 154-23-4
• MF: C₁₅H₁₄O₆
• MW: 290.2681
• MDL: MFCD00075649
• CID: 36622
• PubChem ID: 329749249
• Update Time: 2026-01-22

Catechin Chemical and Physical Properties

Names and Identifiers

• (+)-catechin
• (2R,3S)-2-(3,4-Dihydroxyphenyl)chroman-3,5,7-triol
• CATECHIN
• CATECHIN, (+)-
• D-CATECHIN
• (+)-3,3'4',5,7-FLAVANEPENTOL
• 3,3',4',5,7-PENTAHYDROXYFLAVANE
• [2R,3S]-2-[3,4-DIHYDROXYPHENYL]-3,4-DIHYDRO-1[2H]-BENZOPYRAN-3,4,7-TRIOL
• 2-(3,4-dihydroxyphenyl)-3,4-dihydro-(2r-trans)-2h-1-benzopyran-7-triol
• Cianidanol
• (+)-Catechin Hydrate
• 3,3',4',5,7-FLAVANPENTOL
• CATECHIN, (+)-(P) (AHP Verified) (REQUEST QUOTE)
• CATECHIN, (+)-(P) (AHP Verified) (REQUEST QUOTE) PrintBack
• (+)-3,3,4,5,7-Flavanpentol
• (+)-3,3',4',5,7-Flavanpentol Hydrate
• 3-Cyanidanol, (+)-
• Catechuic acid
• Cyanidanol
• Catechin（C）
• (+)-Cyanidanol
• (2R,3S)-2-(3,4-Dihydroxyphenyl)-3,4-dihydro-2H-chromene-3,5,7-triol
• kb-53
• catergen
• (2R,3S)-
• d-catechol
• Drenoliver
• [ "" ]
• (-)-Epicatechin
• Epicatechin
• L-Epicatechin
• (-)-Epicatechol
• l-Acacatechin
• (-)epicatechin
• (2R,3R)-2-(3,4-Dihydroxyphenyl)chroman-3,5,7-triol
• Epicatechol
• l-Epicatechol
• epi-Catechin
• (2R,3R)-(-)-Epicatechin
• epi-Catechol
• Epicatechol, (-)-
• 34PHS7TU43
• PFTAWBLQPZVEMU-UKRRQHHQSA-N
• (2R,3R)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-2H-chromene-3,5,7-triol
• (-)-(2R:3R)-5,7,3',4'-Tetrahydroxyflavan-3-ol
• (-)-cis-Epicatechin
• C15H14O6
• 2-(3,4-Dihydro
• (+)-Cyanidol-3
• KXN
• EINECS 205-825-1
• Prestwick1_000817
• Prestwick_998
• NSC 2819
• NCGC00017331-07
• KBio2_006011
• C06562
• (+/-)-Catechin 1000 microg/mL in Acetonitrile
• (+)-CATECHIN (CONSTITUENT OF GRAPE SEEDS OLIGOMERIC PROANTHOCYANIDINS)
• 2H-1-Benzopyran-3,7-triol, 2-(3,4-dihydroxyphenyl)-3,4-dihydro-, (2R-trans)-
• SDCCGSBI-0050207.P004
• KB 53
• SDCCGMLS-0066526.P001
• KBioGR_002245
• NCGC00093689-02
• Epitope ID:116872
• 2-(3,4-Dihydroxyphenyl)-3,5,7-chromanetriol #
• NINDS_000647
• CATECHIN, DL-
• HY-N0898
• Prestwick1_000642
• 100786-01-4
• 321-01-7
• CATECHIN [MI]
• (+)-CATECHIN (USP-RS)
• Prestwick2_000817
• 154-23-4
• HMS1570A05
• NCGC00017331-19
• (2R,3S)-3,3',4',5,7-Flavanpentol
• Cianidanolum (INN-Latin)
• (+)-Catechin;Cianidanol;Catechuic acid
• Biocatechin
• (+)-2-(3,4-Dihydroxyphenyl)-3,5,7-chromantriol
• Katha
• Spectrum4_001763
• IDI1_000647
• Catechin (hydrate)
• (+)-Cyanidan-3-ol
• (+)-(2R,3S)-5,7,3',4'-Tetrahydroxyflavan-3-ol
• (+)-Cyanidanol-3
• KBio3_001124
• Spectrum_000395
• DTXSID001349029
• 8001-48-7
• Catechin-(+,-) hydrate
• NCGC00017331-05
• Catechu
• CATECHIN, D
• SPBio_000033
• (2R,3S)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-2H-1-benzopyran-3,5,7-triol
• 2-(3,4-Dihydroxyphenyl)chromane-3,5,7-triol
• BSPBio_000643
• NSC2819
• AKOS015960546
• Catechin (flavan)
• Cianidanol [INN:JAN]
• (2R-trans)-2-(3,4-Dihydroxyphenyl)-3-4-dihydro-2H-1-benzopyran-3,5,7-triol
• DB14086
• CS-3759
• AI3-22757
• BRD-K58736316-001-09-5
• KBioSS_000875
• (2R,3S)-2-(3,4-dihydroxyphenyl)chroman-3,5,7-triol;hydrate
• Catechinate
• CCG-40007
• NCGC00017331-01
• ACon1_001489
• (+)-Catechin, United States Pharmacopeia (USP) Reference Standard
• BDBM23416
• CIANIDANOL [JAN]
• SBI-0050207.P003
• (2R,3S)-2-(3,4-dihydroxyphenyl)chromane-3,5,7-triol
• Pharmakon1600-00210205
• (+)-CATECHIN [USP-RS]
• Z 7300
• trans-(+)-3,3',4',5,7-Flavanpentol
• NSC755824
• STL570276
• Catechinic acid
• H10916
• (2R-trans)-2-(3,4-Dihydroxyphenyl)-3,4-dihydro-2H-1-benzopyran-3,5,7-triol
• CHEBI:15600
• DL-Catechine
• 154-23-4 , anhydride
• (+)-(2R:3S)-5,7,3',4'-Tetrahydroxyflavan-3-ol
• SPBio_002634
• Slim 2
• trans3,3,4,5,7 pentahydroxyflavane
• Cutch (dye)
• Spectrum3_000242
• NSC-755824
• AC-35859
• CHEMBL311498
• CCRIS 6855
• InChI=1/C15H14O6/c16-8-4-11(18)9-6-13(20)15(21-14(9)5-8)7-1-2-10(17)12(19)3-7/h1-5,13,15-20H,6H2/t13-,15+/m0/s
• 2H-1-benzopyran-3,5,7-triol, 2-(3,4-dihydroxyphenyl)-3,4-dihydro-, (2R,3S)-
• (+/-)-Catechin
• (+)-Catechin, Pharmaceutical Secondary Standard; Certified Reference Material
• BIDD:ER0378
• (2R,3S)-2-[3,4-bis(oxidanyl)phenyl]-3,4-dihydro-2H-chromene-3,5,7-triol;hydrate
• NCGC00017331-02
• YK-85 Light Yellow Powder 85
• (+)-Catechol
• D4A04A57-7609-451F-A446-53F4DFAD15F5
• 2H-1-Benzopyran-3,5,7-triol, 2-(3,4-dihydroxyphenyl)-3,4-dihydro-, (2R-trans)-
• s4722
• NATURAL BROWN 3 (CUTCH EXTRA OR GAMBIER)
• 7295-85-4
• KBio2_000875
• NCI60_002303
• trans-2-(3,4-Dihydroxyphenyl)-3,4-dihydro-2H-1-benzopyran-3,5,7-triol
• Cianidol
• EU-0100219
• cid_107957
• AS-72772
• BRD-K58736316-001-07-9
• Transepar
• Cianidanolum [INN-Latin]
• NSC-2819
• HMS3260L19
• DTXCID202322
• CIANIDANOL [MART.]
• (+/-)-catechol
• Tox21_500219
• CATECHIN DL-FORM [MI]
• GTPL13091
• SR-01000075742-8
• (2R,3S)-Catechin
• CIANIDANOL [WHO-DD]
• Catechol (+)
• s3974
• (+)-Cianidanol
• ND-0342
• CIANIDANOL, (+/-)-
• EN300-6498629
• DL-Catechin
• CIANIDANOL (MART.)
• KBio1_000647
• 5J4Y243W61
• Prestwick2_000642
• Catechine dl-form
• 2-(3,4-Dihydroxyphenyl)-3,4-dihydro-2H-1-benzopyran-3,5,7-triol, (2R-trans)
• 2,3-trans-catechin
• rac-catechin
• SR-01000075742
• SR-01000075742-1
• HMS1570D15
• AB00051886_13
• (+)-Catechin,(S)
• (+)-3',4',5,7-Tetrahydroxy-2,3-trans-flavan-3-ol
• UNII-5J4Y243W61
• (+-)-catechin
• CIANIDANOL [INN]
• SPBio_002564
• Q-100183
• SR-01000075742-12
• Catechol (flavan)
• NCGC00017331-03
• Dexcyanidanol
• KBio2_003443
• (+)-CATECHIN (CONSTITUENT OF MARITIME PINE) [DSC]
• NCGC00017331-04
• (+)-CATECHIN (CONSTITUENT OF MARITIME PINE)
• 2H-1-BENZOPYRAN-3,5,7-TRIOL, 2-(3,4-DIHYDROXYPHENYL)-3,4-DIHYDRO-, (2S,3R)-REL-
• (2R,3S)-(+)-Catechin
• Sunkatol No. 1
• Spectrum2_000167
• LMPK12020001
• 4c94
• SR-01000075742-7
• SMR000326724
• NCGC00260904-01
• CATECHIN [VANDF]
• 8R1V1STN48
• DTXSID3022322
• Q415007
• D-(+)-Catechin
• UNII-8R1V1STN48
• Zyma
• Catechuate
• (2R,3S)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-1H-chromene-3,5,7-triol
• HMS2097A05
• SR-01000075742-14
• BSPBio_001624
• Cyanidanol-3
• Catechin, d-
• (+/-)-Catechin xHydrate
• 1ST000259
• NCGC00093689-01
• Prestwick3_000642
• C 1251
• (2R,3S)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-2H-1-benzopyran-3,5,7-triol;hydrate
• SR-01000075742-10
• AC-11608
• dl-Catechol
• Epicatechin-(-)
• BRD-K58736316-001-08-7
• NCGC00093689-03
• (3S,2R)-2-(3,4-dihydroxyphenyl)chromane-3,5,7-triol
• BPBio1_000709
• Prestwick0_000817
• Gambier
• TNP00270
• Cianidanolum
• EINECS 230-731-2
• RACEMIC CATECHIN
• BDBM60836
• NS00004541
• Lopac0_000219
• (+)-Catechin 1000 microg/mL in Acetonitrile
• MFCD00075649
• Teafuran 30A
• HMS502A09
• (+)-Catechin 1000 microg/mL in Acetone
• Spectrum5_000345
• (+)-CATECHIN (CONSTITUENT OF POWDERED DECAFFEINATED GREEN TEA EXTRACT)
• D95105
• SR-01000075742-9
• Prestwick0_000642
• MLS001056745
• SCHEMBL19741
• LP00219
• CATECHOL, (+/-)-
• (+)-Catechin, analytical standard
• 2,3-Dihydro-4-desoxoquercetin
• DivK1c_000647
• Catechin

• MDL： MFCD00075649
• Inchi： 1S/C15H14O6/c16-8-4-11(18)9-6-13(20)15(21-14(9)5-8)7-1-2-10(17)12(19)3-7/h1-5,13,15-20H,6H2/t13-,15-/m1/s1
• InChI Key： PFTAWBLQPZVEMU-UKRRQHHQSA-N
• SMILES： O1C2=C([H])C(=C([H])C(=C2C([H])([H])[C@]([H])([C@@]1([H])C1C([H])=C([H])C(=C(C=1[H])O[H])O[H])O[H])O[H])O[H]

Computed Properties

• Exact Mass: 290.07900
• Monoisotopic Mass: 290.079038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Functional 3D Acceptor Count: 2
• isomeric RMSD: 0.6
• CID conformational isomer Count: 12
• Topological Polar Surface Area: 110
• Surface Charge: 0
• Tautomer Count: 90
• Functional 3D Donor Count: 5
• Functional 3D ring Count: 3
• Rotatable Bond Count: 1.8
• XLogP3: 0.4
• Topological Polar Surface Area: 110
• Molecular Weight: 290.27

Experimental Properties

• Color/Form: White to yellow powder or irregular crystals
• Density: 1.2451 (rough estimate)
• Melting Point: 175-177 °C (anhydrous)(lit.)
• Boiling Point: 630.4℃ at 760 mmHg
• Flash Point: 334.3
• Refractive Index: 1.4359 (estimate)
• Solubility: 6.311e+004 mg/L @ 25 °C (est)
• PSA: 110.38000
• LogP: 1.54610
• Solubility: Slightly soluble in cold water and ether, soluble in hot water, ethanol, glacial acetic acid and acetone, insoluble in benzene, chloroform and petroleum ether
• Vapor Pressure: 9.29E-17mmHg at 25°C
• Merck: 14,1902
• Specific Rotation: D18 +16 to +18.4°

Catechin Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26; S36
• FLUKA BRAND F CODES：8-10-23
• RTECS：DJ3450000
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R36/37/38

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